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Compound of Interest

Compound Name: Cyclobutanol

Cat. No.: B046151

This guide provides a comprehensive validation of the key physicochemical properties of
cyclobutanol, presenting a direct comparison with other cyclic alcohols, namely cyclopentanol
and cyclohexanol. The information is intended for researchers, scientists, and professionals in
drug development, offering a resource for data validation and experimental design.

Comparative Analysis of Physical Properties

The following table summarizes the key physical properties of cyclobutanol and its
counterparts, cyclopentanol and cyclohexanol, based on collated literature data. This allows for
a straightforward comparison of their fundamental characteristics.
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Property Cyclobutanol Cyclopentanol Cyclohexanol

Molecular Formula CaHsO[1] CsH100[2] CeH110H[3]

Molecular Weight 72.11 g/mol 86.13 g/mol [4] 100.2 g/mol [3]
Colorless to yellowish o Colorless, viscous

Appearance o Colorless liquid[2][5] o )
liquid[1] liquid or solid[3][6]

- _ 123°C @ 733

Boiling Point 139-140 °C[4][5][8] 160-161 °C[9]
mmHg[7]

Melting Point Not specified -19 °C[5][8] 23 10 25.93 °C[3]

) 0.949 g/mL at 25 °C[5] 0.9624 g/mL at
Density 0.921 g/mL at 25 °CJ[7]

[8]

20°C[3][6]

Refractive Index

n20/D 1.435[7]

n20/D 1.453[8]

n20/D 1.465[9]

Flash Point

21°C

51 °C[4][8]

67 °C

Solubility in Water

Partially miscible[10]

Slightly soluble

Slightly soluble[3][6]

Spectroscopic Data for Cyclobutanol

Spectroscopic data is crucial for the structural elucidation and identification of compounds.

Below is a summary of available data for cyclobutanol.

Spectrum Type Data Highlights Source
1H NMR Spectrum available [11]
13C NMR Spectrum available [12]
IR Spectrum available [13]
Mass Spec Electron ionization data (13]

available

Experimental Protocols for Property Determination
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The following sections detail the standard methodologies for determining the key physical
properties presented in this guide.

Determination of Melting Point

The melting point of a substance is a key indicator of its purity.[14] A pure crystalline solid
typically exhibits a sharp melting point, while impurities will lower and broaden the melting
range.[15][16]

Methodology: Capillary Tube Method[17]

Sample Preparation: A small amount of the finely powdered, dry solid is packed into a
capillary tube, which is sealed at one end.[17]

o Apparatus Setup: The capillary tube is attached to a thermometer. This assembly is then
placed in a heating apparatus, such as a Thiele tube or a modern digital melting point
apparatus.

o Heating: The sample is heated at a controlled and slow rate, typically around 2°C per minute,
to ensure thermal equilibrium.[15]

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has turned into a
clear liquid is recorded as the end of the range.[16]

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[18][19]

Methodology: Micro-Boiling Point (Thiele Tube Method)[20]

o Sample Preparation: A small volume (a few milliliters) of the liquid is placed into a small test
tube. A capillary tube, sealed at one end, is inverted and placed into the liquid.[20]

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube containing a high-boiling point oil (e.g., mineral oil) to ensure uniform heating.[20]
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e Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and
heat the sample.[19]

e Observation: As the liquid heats, a stream of bubbles will emerge from the inverted capillary
tube. Heating is stopped when a rapid and continuous stream of bubbles is observed.[19]
The liquid will begin to cool, and the boiling point is the temperature recorded at the exact
moment the stream of bubbles stops and liquid is drawn back into the capillary tube.[20]

Alternative Methodology: Simple Distillation[21][22] For larger sample volumes, a simple
distillation can be performed. The temperature of the vapor is monitored as the liquid boils, and
the stable temperature reading during the collection of the distillate corresponds to the boiling
point.[21][22]

Determination of Density
Density is an intrinsic property defined as the mass of a substance per unit volume.
Methodology: Mass and Volume Measurement[23]

e Mass Measurement: An empty, dry graduated cylinder or pycnometer (density bottle) is
weighed on an electronic balance.[23]

¢ Volume Measurement: A known volume of the liquid is carefully added to the graduated
cylinder. For higher accuracy, a pycnometer is filled completely with the liquid.[23]

e Final Mass Measurement: The container with the liquid is reweighed.[23]

o Calculation: The mass of the liquid is determined by subtracting the initial mass from the final
mass. The density is then calculated by dividing the mass of the liquid by its measured
volume (p = m/V).[23][24] This process should be repeated multiple times to ensure
accuracy, and the average value is taken.[25]

Determination of Solubility

Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at
a specific temperature to form a saturated solution.[26][27]

Methodology: Saturation Method[26]
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e Solvent Preparation: A known volume or mass of the solvent (e.g., 10 mL of distilled water) is
placed in a test tube or flask. The temperature of the solvent is recorded and maintained.[26]

e Solute Addition: A small, pre-weighed amount of the solute (cyclobutanol) is added to the
solvent.[26]

» Dissolution: The mixture is agitated (stirred or shaken) until the solute is completely
dissolved.[26]

« lterative Addition: Steps 2 and 3 are repeated, adding small increments of the solute until a
point is reached where the added solute no longer dissolves, and a saturated solution is
formed.[26]

o Quantification: The total mass of the dissolved solute is determined by subtracting the mass
of the remaining undissolved solid from the initial total mass of the solute that was added.

o Calculation: The solubility is expressed as the mass of solute per a certain volume or mass
of the solvent (e.g., g/100 mL or g/100 g) at the recorded temperature.[27]

Data Validation Workflow

The following diagram illustrates a logical workflow for the validation of literature data for a
chemical compound, a critical process in scientific research.
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Caption: Workflow for literature data validation of chemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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